tert-butyl 3-formyl-4-methoxy-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 3-formyl-4-methoxyindole-1-carboxylate
• InChI: InChI=1S/C15H17NO4/c1-15(2,3)20-14(18)16-8-10(9-17)13-11(16)6-5-7-12(13)19-4/h5-9H,1-4H3
• InChI Key: UKBQHDYJIBUVHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C=CC=C2OC)C=O
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

“tert-butyl 3-formyl-4-methoxy-1H-indole-1-carboxylate” is a chemical compound with the molecular formula C15H17NO4. It is a type of indole derivative. Indole derivatives are significant in natural products and drugs, playing a crucial role in cell biology.

Synthesis Analysis

The synthesis of similar indole derivatives has been reported. For instance, “tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate” has been synthesized starting from commercially available 4-bromo-1H-indole using simple reagents.

Molecular Structure Analysis

The molecular structure of “tert-butyl 3-formyl-4-methoxy-1H-indole-1-carboxylate” can be represented by the molecular formula C15H17NO4. Detailed structural analysis would require more specific information such as NMR or crystallography data.

Scientific Research Applications

1. Application in Synthesis of Biologically Active Compounds

• Summary of Application: Indole derivatives, such as “tert-butyl 3-formyl-4-methoxy-1H-indole-1-carboxylate”, are used in the synthesis of biologically active compounds. These compounds are used for the treatment of various disorders in the human body, including cancer and microbial infections.
• Methods of Application: The specific methods of application or experimental procedures would depend on the specific biologically active compound being synthesized. Generally, it involves various organic synthesis techniques, such as formylation, reduction, and protection of functional groups.
• Results or Outcomes: The results or outcomes would also depend on the specific biologically active compound being synthesized. Generally, these compounds show various biologically vital properties, such as anticancer and antimicrobial activities.

2. Application in Synthesis of Natural Products

• Summary of Application: 3-Formylindole derivatives, such as “tert-butyl 3-formyl-4-methoxy-1H-indole-1-carboxylate”, are used as a scaffold in the synthesis of biologically active natural products, including those isolated from plants, bacteria, and fungi.
• Methods of Application: The synthesis involves several steps, including formylation at the 3-position, reduction of the aldehyde group, protection of the alcoholic hydroxy group, and introduction of a formyl group at the 4-position.
• Results or Outcomes: The synthesized compounds are potential precursors to biologically active natural products like Indiacen A and Indiacen B.

3. Application in Alkaloid Synthesis

• Summary of Application: Indole derivatives are prevalent moieties present in selected alkaloids. They are important types of molecules and natural products and play a main role in cell biology.
• Methods of Application: The synthesis of indole derivatives involves various organic synthesis techniques, such as formylation, reduction, and protection of functional groups.
• Results or Outcomes: Indole derivatives, both natural and synthetic, show various biologically vital properties.

4. Application in Synthesis of Natural Prenyl Indole Derivatives

• Summary of Application: 3-Formylindole derivatives containing an alkyne, enyne, or diene moiety at the 4-position are significant as a scaffold in the synthesis of biologically active natural products, including those isolated from plants, bacteria, and fungi.
• Methods of Application: The synthesis involves several steps, including formylation at the 3-position, reduction of the aldehyde group, protection of the alcoholic hydroxy group, and introduction of a formyl group at the 4-position.
• Results or Outcomes: The synthesized compounds are potential precursors to biologically active natural products like Indiacen A and Indiacen B.

5. Application in Drug Discovery

• Summary of Application: Indole derivatives are recognized as one of the most significant moieties for drug discovery. They have attracted the attention of researchers for generations. For instance, Reserpine, an indole alkaloid, is utilized in the treatment of high blood pressure and also in the treatment of severe agitation in patients that have mental disorders.
• Methods of Application: The specific methods of application or experimental procedures would depend on the specific drug being synthesized. Generally, it involves various organic synthesis techniques.
• Results or Outcomes: The results or outcomes would also depend on the specific drug being synthesized. Generally, these compounds show various biologically vital properties.

6. Application in Synthesis of Natural Prenyl Indole Derivatives

• Summary of Application: 3-Formylindole derivatives containing an alkyne, enyne, or diene moiety at the 4-position are significant as a scaffold in the synthesis of biologically active natural products.
• Methods of Application: The synthesis involves several steps, including formylation at the 3-position, reduction of the aldehyde group, protection of the alcoholic hydroxy group, and introduction of a formyl group at the 4-position.
• Results or Outcomes: The synthesized compounds are potential precursors to biologically active natural products like Indiacen A and Indiacen B.

Future Directions

Indole derivatives, including “tert-butyl 3-formyl-4-methoxy-1H-indole-1-carboxylate”, have potential applications in the treatment of various disorders in the human body. The synthesis of these compounds has attracted the attention of the chemical community, and future research may focus on the development of novel synthesis methods.

Citations

Development of a Highly Potent D2/D3 Agonist and a Partial Agonist from Structure–Activity Relationship Study of N6-(2-(4-(1H-Indol-5-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5 …

B Das, S Vedachalam, D Luo, T Antonio… - Journal of medicinal …, 2015 - ACS Publications

Our structure–activity relationship studies with N 6 -(2-(4-(1H-indol-5-yl)piperazin-1-yl)ethyl)-N 6 -propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine derivatives led to development …

Number of citations: 40 pubs.acs.org